Cas no 477864-59-8 (4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE)

• Product Name: 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE
• CAS No: 477864-59-8
• MF: C₁₇H₁₇NO₃S
• MW: 315.386783361435
• CID: 5227211
• Update Time: 2025-06-08

4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE Chemical and Physical Properties

Names and Identifiers

• 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE
• 4,6-dimethyl-3-(2-methylbenzenesulfonyl)-1-(prop-2-yn-1-yl)-1,2-dihydropyridin-2-one
• 4,6-dimethyl-3-(2-methylphenyl)sulfonyl-1-prop-2-ynylpyridin-2-one
• Oprea1_872671

• Inchi： 1S/C17H17NO3S/c1-5-10-18-14(4)11-13(3)16(17(18)19)22(20,21)15-9-7-6-8-12(15)2/h1,6-9,11H,10H2,2-4H3
• InChI Key： AFKDOJCOIRNPOZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C)(C1C(N(CC#C)C(C)=CC=1C)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 685
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8

Additional information on 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE

Introducing 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE (CAS No. 477864-59-8): A Novel Compound with Impressive Potential in Chemical and Pharmaceutical Research

4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE, identified by its unique Chemical Abstracts Service (CAS) number 477864-59-8, represents a significant advancement in the realm of specialized organic compounds. This meticulously crafted molecule has garnered considerable attention within the scientific community due to its intricate structural composition and the potential therapeutic applications it embodies. The compound's molecular architecture, characterized by a pyridinone core functionalized with dimethyl, propynyl, and (2-methylphenyl)sulfonyl substituents, positions it as a promising candidate for further exploration in both academic research and industrial development.

The synthesis of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE involves a multi-step process that underscores the compound's complexity and the expertise required to produce it in high purity. Key synthetic pathways often involve palladium-catalyzed cross-coupling reactions, which enable the efficient formation of carbon-carbon bonds essential to its structure. The presence of the propynyl group introduces unique reactivity, making this compound a versatile scaffold for further derivatization and functionalization.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE with remarkable accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory properties against several enzymes implicated in inflammatory and neurodegenerative diseases. The sulfonyl group, in particular, is known to enhance binding affinity to biological targets, making it an attractive moiety for drug design.

In the context of pharmaceutical research, the structural features of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE offer a rich platform for medicinal chemists to explore. The pyridinone core is a well-documented pharmacophore found in numerous bioactive molecules, while the propynyl substituent can be modified to fine-tune pharmacokinetic properties such as solubility and metabolic stability. These attributes make it an ideal candidate for developing novel therapeutic agents targeting complex diseases.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique electronic properties make it a candidate for use in advanced materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The presence of aromatic rings and heterocyclic structures enhances its ability to participate in π-stacking interactions, which are crucial for optimizing electronic conductivity in these materials.

Furthermore, the synthesis and characterization of 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE have provided valuable insights into reaction mechanisms and synthetic methodologies that can be applied to other complex organic compounds. Researchers have documented novel catalytic systems that facilitate the introduction of propynyl groups into heterocyclic frameworks with high efficiency. These findings contribute significantly to the broader field of organic synthesis and may inspire new approaches for constructing other bioactive molecules.

As interest in targeted therapies grows, compounds like 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE are being evaluated for their potential in precision medicine. Preclinical studies are underway to assess its efficacy against specific disease models, with initial results indicating promising activity in inhibiting key pathological pathways. The compound's ability to modulate enzyme activity without significant off-target effects suggests that it may offer a favorable safety profile compared to existing treatments.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms are now capable of predicting how modifications to 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE will affect its biological activity. This high-throughput virtual screening approach has accelerated the identification of lead compounds significantly, reducing the time and cost associated with traditional experimental screening methods.

In conclusion,4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-1-(2-PROPYNYL)-2(1H)-PYRIDINONE (CAS No. 477864-59-8) stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on various scientific disciplines. Its complex structure offers a wealth of opportunities for innovation in pharmaceuticals and materials science alike. As research continues to uncover new applications for this remarkable compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological development worldwide.